3-(Propan-2-yl)-1,4-diazepan-2-one
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Overview
Description
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to create the compound. This could involve various organic chemistry reactions, such as nucleophilic substitution, elimination, or radical substitution .
Molecular Structure Analysis
Molecular structure analysis involves understanding the 3D arrangement of atoms in a molecule. Techniques such as X-ray crystallography can provide detailed information about the molecular structure .
Chemical Reactions Analysis
Chemical reactions analysis involves understanding how the compound reacts with other substances. This could involve studying its reactivity, stability, and the products it forms during chemical reactions .
Physical and Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, and refractive index. It also includes studying the compound’s chemical stability and reactivity .
Scientific Research Applications
Ag(I)-Catalyzed Three-Component Reaction
Research demonstrates the utility of diazo compounds in a silver-catalyzed three-component reaction with amines and 2-alkynylbenzaldehydes, leading to the synthesis of 3-benzazepines through a cascade of reactions. This method offers a practical approach to synthesizing diazo-containing dihydroisoquinolines, showcasing the compound's versatility in organic synthesis (Xiao et al., 2015).
Green Synthesis in Water
Another study highlights an environmentally friendly one-pot three-component synthesis of 2,4-disubstituted-3H-benzo[b][1,4]diazepines in water, emphasizing the compound's role in facilitating reactions in a solvent-free and ligand-free manner. This method aligns with green chemistry principles, providing economic and environmental benefits (Palimkar et al., 2007).
Medicinal Chemistry Applications
The compound's structural motif, 1,3-diazepine, is identified as a privileged scaffold in medicinal chemistry, found in numerous biologically active compounds including anticancer drugs and β-lactamase inhibitors. Its versatility in drug design and therapy underlines the compound's significant potential in developing enzyme inhibitors and GPCR ligands (Malki et al., 2021).
Novel Synthesis and Characterization
Further research presents a novel approach to the synthesis of benzodiazepines, showcasing the compound's role in creating diverse chemical libraries. This synthesis process is notable for its operation in combinatorial chemistry modes, enabling the generation of a wide array of benzodiazepine derivatives, highlighting the compound's utility in drug discovery and development (Bhat et al., 2014).
Neuropharmacological Research
Investigations into the neuropharmacology of related compounds, such as propylene glycol, have shown anxiolytic-like responses, suggesting potential avenues for research into 3-(Propan-2-yl)-1,4-diazepan-2-one's effects on the central nervous system and its possible applications in anxiety management (Lin et al., 1998).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-propan-2-yl-1,4-diazepan-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O/c1-6(2)7-8(11)10-5-3-4-9-7/h6-7,9H,3-5H2,1-2H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVKXSIOJGWJYDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1C(=O)NCCCN1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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